molecular formula C24H21FN4OS2 B2575316 N-(2,3-dimethylphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide CAS No. 921058-78-8

N-(2,3-dimethylphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

Cat. No. B2575316
CAS RN: 921058-78-8
M. Wt: 464.58
InChI Key: RGJDPEDKXOJPKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dimethylphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21FN4OS2 and its molecular weight is 464.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocycles Synthesis

Heterocyclic compounds play a crucial role in the development of new pharmaceuticals and agrochemicals. The versatility of thioureido-acetamides as precursors for heterocyclic syntheses is highlighted by their utility in one-pot cascade reactions. This approach not only emphasizes the importance of atom economy but also offers new pathways to access important heterocycles, demonstrating the potential application of complex acetamide derivatives in medicinal chemistry and synthetic organic chemistry (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

The synthesis of novel acetamide derivatives and their evaluation for antimicrobial activity underscore the ongoing search for new antibacterial and antifungal agents. This work contributes to the understanding of structure-activity relationships and the development of potent antimicrobial agents, potentially addressing the challenge of antibiotic resistance (Sunder & Maleraju, 2013).

Imaging Applications

Radiolabeled compounds find extensive use in diagnostic imaging, particularly in positron emission tomography (PET). The synthesis of [18F]DPA-714, a compound designed for imaging the translocator protein (18 kDa) with PET, showcases the application of acetamide derivatives in the development of radiotracers for neuroimaging. This work contributes to the advancement of diagnostic tools for neurological conditions (Dollé et al., 2008).

Molecular Docking and In Vitro Screening

The synthesis and molecular docking of novel hybrid derivatives illustrate the integration of computational and experimental methods in drug discovery. By evaluating these compounds for their antimicrobial and antioxidant activity, this research highlights the potential of acetamide derivatives in developing new therapeutic agents with dual functionalities (Flefel et al., 2018).

Analgesic and Anti-inflammatory Activity

The exploration of acetamide derivatives for their analgesic and anti-inflammatory activities is a testament to the diverse pharmacological potential of these compounds. By synthesizing and evaluating the activity of these compounds, researchers contribute to the discovery of new pain management and anti-inflammatory therapies, addressing significant needs in clinical medicine (Menozzi et al., 1992).

properties

IUPAC Name

N-(2,3-dimethylphenyl)-2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H21FN4OS2/c1-14-5-4-6-19(15(14)2)27-21(30)13-31-22-12-11-20(28-29-22)23-16(3)26-24(32-23)17-7-9-18(25)10-8-17/h4-12H,13H2,1-3H3,(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGJDPEDKXOJPKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=C(C=C4)F)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H21FN4OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.